Cas no 1324876-12-1 (2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1324876-12-1
• MF: C₁₈H₂₁ClFN₃O
• MW: 349.830246686935
• CID: 6288661
• PubChem ID: 34718096
• Update Time: 2025-05-21

2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z164157258
• EN300-26685820
• 1324876-12-1
• 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclopentyl)acetamide
• AKOS033493382
• 2-[(2-chloro-6-fluorophenyl)methyl-cyclopropylamino]-N-(1-cyanocyclopentyl)acetamide

• Inchi： 1S/C18H21ClFN3O/c19-15-4-3-5-16(20)14(15)10-23(13-6-7-13)11-17(24)22-18(12-21)8-1-2-9-18/h3-5,13H,1-2,6-11H2,(H,22,24)
• InChI Key： BPWDDCHJCZIKOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN(CC(NC1(C#N)CCCC1)=O)C1CC1)F

Computed Properties

• Exact Mass: 349.1357182g/mol
• Monoisotopic Mass: 349.1357182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.1Ų

Additional information on 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclopentyl)acetamide

Chemical Compound CAS No. 1324876-12-1: A Comprehensive Overview

The chemical compound identified by CAS No. 1324876-12-1, known as 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclopentyl)acetamide, is a complex organic molecule with significant potential in the fields of organic synthesis and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry and pharmacology.

The molecular structure of CAS No. 1324876-12-1 is characterized by a combination of functional groups that contribute to its versatility. The presence of a chloro and fluoro substituent on the aromatic ring introduces electronic effects that can influence the compound's reactivity and selectivity. Additionally, the cyclopropyl group adds strain and rigidity to the molecule, which can enhance its binding affinity to specific biological targets. The acetamide moiety further contributes to the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1324876-12-1 through multi-step reactions involving coupling agents and protecting groups. These methods have improved the yield and purity of the compound, facilitating its use in preclinical studies. Researchers have also explored various modifications to the molecule, such as altering the substituents on the aromatic ring or modifying the cyclopropyl group, to optimize its pharmacokinetic properties.

In terms of biological activity, CAS No. 1324876-12-1 has shown potential as a modulator of key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit certain kinases associated with cancer progression, suggesting its role as a lead compound in oncology research. Furthermore, its selectivity for specific targets over others highlights its potential for developing therapies with reduced off-target effects.

The application of computational chemistry tools has significantly enhanced our understanding of CAS No. 1324876-12-1's interactions with biological systems. Molecular docking studies have provided insights into how the compound binds to its target proteins, while pharmacophore modeling has helped identify critical structural elements responsible for its activity. These computational approaches have also guided the design of analogs with improved potency and efficacy.

From an environmental standpoint, the synthesis and disposal of CAS No. 1324876-12-1 must adhere to green chemistry principles to minimize ecological impact. Researchers are exploring sustainable synthetic routes that reduce waste and energy consumption while maintaining high yields.

In conclusion, CAS No. 1324876-12-1, or 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclopentyl)acetamide, represents a promising compound with diverse applications in drug discovery and organic synthesis. Its unique structure, coupled with advancements in synthetic and computational methods, positions it as a valuable tool for addressing unmet medical needs.